6-(2-bromoacetyl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide

• Molecular Formula: C16H12BrN3O2
• Molecular Weight: 358.19 g/mol
• IUPAC Name: 6-(2-bromoacetyl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C16H12BrN3O2/c17-8-14(21)11-6-7-15-19-13(10-20(15)9-11)16(22)18-12-4-2-1-3-5-12/h1-7,9-10H,8H2,(H,18,22)
• InChI Key: UPSCSXUIMGDVSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CN3C=C(C=CC3=N2)C(=O)CBr

Description

6-(2-bromoacetyl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C16H12BrN3O2 and its molecular weight is 358.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 123 mg of 6-(1-ethoxyvinyl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide in 4 mL of tetrahydrofuran are added 1 mL of water and then, after cooling to 0° C., 71 mg of N-bromosuccinimide. The reaction mixture is stirred for 2.5 hours at room temperature and then diluted with 80 mL of dichloromethane. The organic phase is washed with water and then dried and concentrated to dryness under reduced pressure to give 60 mg of crude 6-(2-bromoacetyl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide in the form of a white solid (containing small amounts of 6-acetyl derivative and dibromo derivative) that is used without further purification.